Cas no 877399-73-0 (Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate)

Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural features include a Boc-protected piperidine ring and a 4-iodopyrazole moiety, which facilitate further functionalization via cross-coupling reactions (e.g., Suzuki or Sonogashira). The tert-butyloxycarbonyl (Boc) group enhances stability during handling and storage while allowing selective deprotection under mild acidic conditions. The iodine substituent offers a reactive site for metal-catalyzed transformations, making it valuable for constructing complex heterocyclic frameworks. This compound is typically employed in the development of bioactive molecules, leveraging its compatibility with diverse synthetic methodologies and its role in generating structurally diverse derivatives.
Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate structure
877399-73-0 structure
Product Name:Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate
CAS No:877399-73-0
MF:C13H20IN3O2
MW:377.22127532959
MDL:MFCD12913927
CID:823043
PubChem ID:45480389
Update Time:2025-06-26

Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-(4-Iodo-1H-pyrazol-1-yl)piperidine
    • 1-(4-BOC-piperidyl)-4-iodopyrazole
    • 1-Piperidinecarboxylic acid, 4-(4-iodo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
    • 4-(4-Iodo-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-(4-iodo-1H-imidazol-1-yl)piperidine-1-carboxylate
    • tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • tert-butyl 4-(4-iodopyrazol-1-yl)piperidine-1-carboxylate
    • 1-(1-Boc-4-piperidinyl)-4-iodopyrazole
    • tert-butyl4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • 1-N-boc-4-(4-iodopyrazol-1-yl)piperidine
    • IONGFFYQZADMPH-UHFFFAOYSA-N
    • BCP09235
    • 4-(4-Iodopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester
    • PB43676
    • CS-M0267
    • AC-24303
    • MFCD12913927
    • 1-(1-tert-butoxycarbonyl-4-piperidinyl)-4-iodopyrazole
    • SCHEMBL2575742
    • t-butyl 4-(4-iodo-1h-pyrazol-1-yl)piperidine-1-carboxylate
    • 877399-73-0
    • AKOS015900595
    • 4-(4-lodo-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
    • DS-12778
    • 1-(4-Boc-piperidino)-4-iodopyrazole
    • SY108766
    • FT-0656577
    • 1-Piperidinecarboxylic acid, 4-(4-iodo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
    • DTXSID40670342
    • AM807998
    • CKB39973
    • 7YT375R3AH
    • DB-002182
    • Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • MDL： MFCD12913927
    • Inchi： 1S/C13H20IN3O2/c1-13(2,3)19-12(18)16-6-4-11(5-7-16)17-9-10(14)8-15-17/h8-9,11H,4-7H2,1-3H3
    • InChI Key： IONGFFYQZADMPH-UHFFFAOYSA-N
    • SMILES： IC1C=NN(C=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 377.06000
  • Monoisotopic Mass: 377.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.4

Experimental Properties

  • Density: 1.603
  • Boiling Point: 430.596°C at 760 mmHg
  • Flash Point: 214.217°C
  • Refractive Index: 1.625
  • PSA: 47.36000
  • LogP: 2.99760
  • Sensitiveness: Light Sensitive

Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate Security Information

Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate Pricemore >>

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Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate Production Method

Production Method 1

877399-73-0 877399-73-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, rt
1.2 Solvents: Water ;  rt
2.1 Reagents: Barium carbonate Solvents: N-Methyl-2-pyrrolidone ;  80 °C
2.2 Solvents: N-Methyl-2-pyrrolidone ;  80 °C; 8 h, 80 °C; 80 °C → rt
2.3 Solvents: tert-Butyl methyl ether ,  Water ;  10 min, rt
Reference
Design, synthesis and anti-inflammatory evaluation of novel pyrrolo[2,3-d]pyrimidin derivatives as potent JAK inhibitors
Jiang, Feng; et al, Bioorganic & Medicinal Chemistry, 2019, 27(18), 4089-4100

Production Method 2

3469-69-0 3469-69-0
877399-73-0 877399-73-0
85838-94-4 85838-94-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  12 h, 100 °C
Reference
A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib
Fussell, Steven J.; et al, Tetrahedron Letters, 2012, 53(8), 948-951

Production Method 3

877399-73-0 877399-73-0
85838-94-4 85838-94-4
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butyl methyl ether ;  0 °C
2.1 Reagents: Cesium carbonate Solvents: N-Methyl-2-pyrrolidone ;  6 h, 78 - 82 °C
Reference
A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib
Fussell, Steven J.; et al, Tetrahedron Letters, 2012, 53(8), 948-951

Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:877399-73-0)4-(4-碘-1H-吡唑-1-基)-1-哌啶羧酸-1,1-二甲基乙酯
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(CAS:877399-73-0)Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate
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Purity:99%
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(CAS:877399-73-0)1-(4-BOC-piperidyl)-4-iodopyrazole
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Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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(CAS:877399-73-0)4-(4-碘-1H-吡唑-1-基)-1-哌啶羧酸-1,1-二甲基乙酯
LE25837775
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Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:877399-73-0)Tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate
A10456
Purity:99%
Quantity:100g
Price ($):183.0
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